Ammonium O,O-dimethyl thiophosphate
Description
Ammonium O,O-dimethyl thiophosphate is a chemical compound with the molecular formula C2H10NO3PS . It is a member of the class of organic compounds known as thiophosphate diesters .
Synthesis Analysis
The synthesis of phosphorothioates, including this compound, can be achieved using thiophosphate salts . The reactions of O,O’-dialkyl thiophosphoric acids with alkyl halides, in the presence of a base, provide a direct synthetic route to phosphorothioates via O,O’-dialkyl thiophosphate anion formation .Molecular Structure Analysis
The molecular weight of this compound is 159.144461 . The structure of this compound is maintained by four charge-assisted N—H···S hydrogen bonds to four tetrahedral diethyl dithiophosphate anions .Chemical Reactions Analysis
Studies on the reaction of ambident nucleophile ammonium O,O’-diethyl thiophosphate with benzyl halides and tosylate in different solvents show that only S-alkylation is obtained . Reaction of this ambident nucleophile with benzoyl chloride (a hard electrophile), gave the O-acylation product .Physical And Chemical Properties Analysis
This compound is a solid substance . Its melting point is between 164-166 °C .Safety and Hazards
Properties
| 40633-14-5 | |
Molecular Formula |
C2H10NO3PS |
Molecular Weight |
159.15 g/mol |
IUPAC Name |
azane;hydroxy-dimethoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C2H7O3PS.H3N/c1-4-6(3,7)5-2;/h1-2H3,(H,3,7);1H3 |
InChI Key |
GIUYHMYPEVIYCM-UHFFFAOYSA-N |
SMILES |
COP(=S)([O-])OC.[NH4+] |
Canonical SMILES |
COP(=S)(O)OC.N |
| 40633-14-5 | |
Related CAS |
1112-38-5 (Parent) |
synonyms |
Phosphorothioic Acid O,O-Dimethyl Ester Ammonium Salt; Ammonium Methyl Phosphorothioate; Phosphorothioic Acid O,O-Dimethyl Ester Ammonium Salt; Ammonium O,O-Dimethyl Phosphorothioate; Ammonium O,O-Dimethyl Thiophosphate; Ammonium Dimethyl Phosphoroth |
Origin of Product |
United States |
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![1-[2-(Sulfanylmethyl)phenyl]ethanethiol](/img/structure/B143353.png)
